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An In-depth Technical Guide to the Safe Handling and Storage of Acyl Chlorides

Introduction to Acyl Chlorides
Acyl chlorides (or acid chlorides) are a class of organic compounds characterized by the

functional group -C(=O)Cl.[1][2] Their general formula is R-COCl, where R represents an alkyl

or aryl side chain. They are highly reactive derivatives of carboxylic acids, where the hydroxyl (-

OH) group is substituted by a chlorine atom.[1][2][3] This substitution makes the carbonyl

carbon highly electrophilic, rendering acyl chlorides more reactive than other carboxylic acid

derivatives like anhydrides or esters.[1][3][4]

Lower molecular weight acyl chlorides are typically colorless, volatile liquids that fume in moist

air, releasing a pungent, acrid odor due to their reaction with water.[3][5] Unlike their parent

carboxylic acids, they cannot form hydrogen bonds, which results in significantly lower boiling

and melting points.[1][2] For instance, acetic acid boils at 118 °C, while acetyl chloride boils at

a much lower 51 °C.[1][2]

Their high reactivity makes them invaluable reagents in organic synthesis for forming esters,

amides, and in Friedel-Crafts acylation reactions. However, this same reactivity necessitates

stringent handling and storage precautions to mitigate the significant hazards they pose.

Hazard Identification and Reactivity
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The primary hazards associated with acyl chlorides stem from their high reactivity, corrosivity,

and flammability.

2.1 Chemical Reactivity

The fundamental reaction pathway for acyl chlorides is nucleophilic acyl substitution.[3][6] They

react vigorously, often violently, with a wide range of nucleophiles.

Hydrolysis: Acyl chlorides react exothermically with water, including moisture in the air, to

produce the corresponding carboxylic acid and corrosive hydrogen chloride (HCl) gas.[1][7]

This reaction is typically a nuisance rather than an intentional synthesis step and is

responsible for the "fuming" appearance of many acyl chlorides.[1][5]

Reaction with Alcohols and Amines: They react readily with alcohols to form esters and with

ammonia and amines to form amides.[1][7] These reactions are also highly exothermic and

release HCl.

Incompatible Materials: Acyl chlorides are incompatible with a wide range of substances.

Contact with strong bases, oxidizing agents, alcohols, amines, and many metals can lead to

violent reactions.[3][7][8] They will also attack rubber and some plastics.[9]

2.2 Health Hazards

Corrosivity: Acyl chlorides are highly corrosive to skin, eyes, and the respiratory tract.[7][9]

Contact can cause severe chemical burns.[9][10]

Inhalation: Inhalation of vapors can severely irritate the nose, throat, and lungs.[5][9] High

concentrations may lead to a build-up of fluid in the lungs (pulmonary edema), a medical

emergency where symptoms can be delayed for 24 to 48 hours.[5][9]

Lachrymator: Many low molecular weight acyl chlorides are lachrymators, causing irritation

and tearing of the eyes.[1]

2.3 Physical Hazards

Flammability: Lower molecular weight acyl chlorides are flammable liquids with low flash

points.[3][9] Their vapors are heavier than air and can travel a considerable distance to an
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ignition source and flash back.[5][10]

Fire and Explosion: Vapors can form explosive mixtures with air.[5][10] Containers may

explode when heated.[3][9] In a fire, they decompose to produce highly toxic and corrosive

gases, including hydrogen chloride and phosgene.[5][9][11] Water must not be used to

extinguish fires involving acyl chlorides, as it will react violently.[9][10]

Quantitative Data Summary
The physical and safety properties of acyl chlorides vary with their molecular structure. The

following tables summarize key data for common acyl chlorides.

Table 1: Physical Properties of Common Acyl Chlorides

Acyl
Chloride

IUPAC
Name

Formula
Molar
Mass (
g/mol )

Boiling
Point (°C)

Melting
Point (°C)

Flash
Point (°C)

Acetyl

chloride

Ethanoyl

chloride
CH₃COCl 78.50

51 - 52[5]

[10]
-112[10] -12[10]

Propanoyl

chloride

Propanoyl

chloride

CH₃CH₂C

OCl
92.52 80 -94 12

Butyryl

chloride

Butanoyl

chloride
C₃H₇COCl 106.55 102 -89 18

Benzoyl

chloride

Benzoyl

chloride
C₆H₅COCl 140.57 197 -1 72

Data compiled from various sources.[2][3][5][10][12]

Table 2: Hazard Classification for Acetyl Chloride (Example)
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Hazard Category NFPA 704 Rating GHS Classification

Health 3 (Serious)

Skin Corrosion/Irritation

(Category 1B), Serious Eye

Damage (Category 1)

Flammability 3 (Serious) Flammable Liquid (Category 2)

Reactivity/Instability 2 (Moderate)
Reacts violently with water (W

symbol)

Data based on acetyl chloride.[3][9]

Safe Handling and Engineering Controls
Strict adherence to safety protocols is mandatory when working with acyl chlorides.

Engineering Controls: All manipulations of acyl chlorides must be conducted in a certified

chemical fume hood to control exposure to corrosive and flammable vapors.[8] The work

area must be well-ventilated.[10]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[8]

[10] Use explosion-proof electrical, ventilating, and lighting equipment.[3][10]

Static Discharge: Take precautionary measures against static discharge.[8][10] All containers

and transfer equipment should be grounded and bonded.[8][9]

Inert Atmosphere: Handle and store under an inert gas like nitrogen or argon to prevent

reaction with atmospheric moisture.[3][8]

Tools: Use only non-sparking tools.[3]

Hygiene: Wash hands thoroughly after handling.[10] Do not eat, drink, or smoke in the work

area.[10] Contaminated clothing should be removed immediately.[9]

Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.benchchem.com/pdf/Fundamental_characteristics_of_acyl_chlorides.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA507526.pdf
https://www.wje.com/expertise/laboratories/testing-standards/astm-e2160
https://store.astm.org/e2160-04r18.html
https://www.wje.com/expertise/laboratories/testing-standards/astm-e2160
https://store.astm.org/e2160-04r18.html
https://www.benchchem.com/pdf/Fundamental_characteristics_of_acyl_chlorides.pdf
https://store.astm.org/e2160-04r18.html
https://www.wje.com/expertise/laboratories/testing-standards/astm-e2160
https://store.astm.org/e2160-04r18.html
https://www.wje.com/expertise/laboratories/testing-standards/astm-e2160
https://apps.dtic.mil/sti/tr/pdf/ADA507526.pdf
https://www.benchchem.com/pdf/Fundamental_characteristics_of_acyl_chlorides.pdf
https://www.wje.com/expertise/laboratories/testing-standards/astm-e2160
https://www.benchchem.com/pdf/Fundamental_characteristics_of_acyl_chlorides.pdf
https://store.astm.org/e2160-04r18.html
https://store.astm.org/e2160-04r18.html
https://apps.dtic.mil/sti/tr/pdf/ADA507526.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate PPE is the last line of defense and must be worn at all times when handling acyl

chlorides.

Eye and Face Protection: Wear tightly fitting chemical safety goggles and a full-face shield.

[4][8]

Skin Protection:

Gloves: Wear chemical-resistant gloves. Butyl rubber is often recommended. Nitrile or

neoprene may also be suitable, but glove breakthrough times should be verified with the

manufacturer.[7][8]

Lab Coat: A fire/flame-resistant lab coat that is fully buttoned is required.[8]

Body Protection: Wear full-length pants and closed-toe shoes made of a non-porous

material.[8]

Respiratory Protection: If there is a risk of exceeding exposure limits, a full-face respirator

with appropriate cartridges should be used as a backup to engineering controls.[8]

Respirator use must comply with a formal respiratory protection program.
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Start: Handling Acyl Chloride

Is work performed in a
certified chemical fume hood?

Assemble Minimum Required PPE:
- Chemical Goggles & Face Shield

- Flame-Resistant Lab Coat
- Chemical-Resistant Gloves

(e.g., Butyl Rubber)
- Closed-toe Shoes

Yes

STOP!
Do not proceed.

Move work to fume hood.

No

Is there a significant
splash risk?

Add Chemical-Resistant Apron

Yes

Potential for aerosol generation
or vapor escape?

No

Consult EHS.
Respirator may be required.

Yes

Proceed with work
using all selected PPE

No

Click to download full resolution via product page

Figure 1. Decision workflow for selecting appropriate Personal Protective Equipment (PPE).
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Storage Requirements
Proper storage is critical to maintain the stability of acyl chlorides and prevent hazardous

situations.

Location: Store in a cool, dry, well-ventilated area designated for flammable and corrosive

liquids.[7][8]

Conditions: Keep containers tightly closed to prevent contact with moisture.[7][8] Containers

that have been opened must be carefully resealed and kept upright.[8] Protect from sunlight

and heat.[8][10]

Incompatibles: Store away from incompatible materials such as water, alcohols, strong

bases, oxidizing materials, and metals.[7][8][9]

Inert Atmosphere: For long-term storage or for highly reactive acyl chlorides, storing under

an inert atmosphere (e.g., nitrogen) is recommended.[3][8]

Spill, Emergency, and Disposal Procedures
7.1 Spill Response

In the event of a spill, immediate and appropriate action is required.

Evacuate and Isolate: Notify all personnel in the area and restrict access.[8]

Eliminate Ignition Sources: Immediately extinguish all flames, turn off equipment, and

prevent any sparks.[8]

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Assess and Protect: Review the Safety Data Sheet (SDS). Do not attempt cleanup without

the appropriate PPE, including respiratory protection if necessary.[8]

Containment: For small spills, contain the liquid with a dry, inert absorbent material such as

sand, diatomaceous earth, or a universal binder.[10][11][13] DO NOT USE WATER OR

COMBUSTIBLE MATERIALS LIKE SAWDUST.
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Cleanup: Carefully sweep or shovel the absorbent material into a suitable, sealable container

for disposal.[13]

Decontaminate: Clean the spill area thoroughly.
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Acyl Chloride Spill Occurs

Alert personnel in the immediate area.
Restrict access.

Is the spill minor and manageable
by trained lab personnel?

Evacuate the area.
Call Emergency Response

(e.g., EHS, 911)

No

Don appropriate PPE:
- Goggles & Face Shield

- Resistant Gloves & Lab Coat
- Respirator (if needed)

Yes

Remove all ignition sources.

Contain spill with DRY inert absorbent
(e.g., sand, dry earth).

DO NOT USE WATER
or combustible absorbents.

Carefully collect absorbed material
into a labeled, sealed container.

Dispose of as hazardous waste
according to institutional protocols.

Click to download full resolution via product page

Figure 2. Step-by-step flowchart for responding to an acyl chloride spill.
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7.2 First Aid

Inhalation: Remove the person to fresh air. Seek immediate medical attention. If breathing

has stopped, provide artificial respiration (avoiding mouth-to-mouth).[8][9]

Skin Contact: Immediately remove contaminated clothing. Flush skin with large amounts of

soap and water for at least 15-30 minutes. Seek immediate medical attention.[8][9]

Eye Contact: Immediately flush eyes with large amounts of water for at least 30 minutes,

lifting the upper and lower eyelids. Remove contact lenses if possible. Seek immediate

medical attention.[9]

Ingestion: DO NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3][8]

7.3 Waste Disposal

All acyl chloride waste, including contaminated absorbents and PPE, must be treated as

hazardous waste.[8][9] Place waste in a tightly sealed, properly labeled container.[8] Dispose of

contents and containers in accordance with all local, regional, and national regulations.[11]

Experimental Protocols for Hazard Assessment
Assessing the thermal and reactive hazards of acyl chlorides, especially new or

uncharacterized ones, is crucial for safe process development.

8.1 Protocol: Thermal Stability Assessment using Differential Scanning Calorimetry (DSC)

This protocol is based on the principles of ASTM E537, a standard test method for determining

the thermal stability of chemicals.[1][13]

Objective: To detect the presence of exothermic reactions (decomposition), estimate the

temperature at which they initiate (onset temperature), and measure the energy released

(enthalpy of decomposition).

Methodology:
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Apparatus: A Differential Scanning Calorimeter (DSC) capable of controlled heating and

measuring differential heat flow. High-pressure crucibles are necessary for volatile or gas-

producing substances like acyl chlorides.[1]

Sample Preparation: In a controlled environment (e.g., a glove box with an inert

atmosphere), carefully weigh 1-5 mg of the acyl chloride sample into a high-pressure DSC

crucible.

Sealing: Hermetically seal the crucible to contain any pressure generated during the

experiment. Prepare an identical, empty sealed crucible to serve as a reference.

Instrument Setup: Place the sample and reference crucibles into the DSC cell. Purge the

cell with an inert gas (e.g., nitrogen). Pressurize the cell if needed to prevent boiling before

decomposition.[13]

Thermal Program: Heat the sample at a constant rate, typically 5-10 °C/min, over a

relevant temperature range (e.g., 30 °C to 400 °C).[10]

Data Acquisition: Record the differential heat flow between the sample and the reference

as a function of temperature.

Analysis: Analyze the resulting thermogram. An upward peak (endotherm) typically

indicates melting or boiling. A sharp downward peak (exotherm) indicates a decomposition

reaction. Determine the extrapolated onset temperature and the integrated area of the

exotherm to calculate the enthalpy of reaction (ΔH).[10]

Interpretation: A low onset temperature and/or a high enthalpy of decomposition indicate a

significant thermal hazard. This data is critical for defining safe operating and storage

temperatures.

8.2 Protocol: Qualitative Assessment of Hydrolysis Reactivity

Objective: To observe and compare the relative reactivity of different acyl chlorides with

water in a controlled setting. Warning: This experiment should only be performed by trained

professionals behind a blast shield inside a chemical fume hood.

Methodology:
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Apparatus: Small beaker or test tube, thermometer or thermal camera, magnetic stirrer

and stir bar, dropper or syringe.

Setup: Place a small, measured volume (e.g., 10 mL) of room-temperature deionized

water into the beaker and begin gentle stirring. Position the thermometer or thermal

camera to monitor the water temperature.

Reaction: Add a small, single drop of the acyl chloride to the water.

Observation: Record all observations immediately:

Fume Production: Note the extent and color of any fumes (HCl gas).[14]

Temperature Change: Record the maximum temperature increase.

Audible/Visual Cues: Note any hissing, sputtering, or rapid dissolution.

Reaction Vigor: Qualitatively describe the reaction as instantaneous, rapid, moderate, or

slow.

Comparison: Repeat the exact procedure with different acyl chlorides to compare their

relative reactivity under identical conditions.

Interpretation: A more vigorous reaction, characterized by a larger and faster temperature

spike and more rapid HCl evolution, indicates higher hydrolytic reactivity. This information is

useful for understanding the required level of protection from atmospheric moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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